Cas no 2227640-08-4 (rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine
• CAS No: 2227640-08-4
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 6478741
• PubChem ID: 165650022
• Update Time: 2025-10-31

rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropyl]methanamine
• 2227640-08-4
• EN300-1802784

• Inchi： 1S/C12H13NS/c13-7-9-5-10(9)12-6-8-3-1-2-4-11(8)14-12/h1-4,6,9-10H,5,7,13H2/t9-,10+/m0/s1
• InChI Key： MAKXHZYNXMGWBF-VHSXEESVSA-N
• SMILES： S1C2C=CC=CC=2C=C1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine

Rac-(1R,2R)-2-(1-Benzothiophen-2-yl)cyclopropylmethanamine: A Comprehensive Overview

Rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine, also known by its CAS number 2227640-08-4, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which includes a benzothiophene moiety fused with a cyclopropane ring. The presence of the benzothiophene group imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the benzothiophene derivative. This is followed by cyclopropanation reactions, which are often catalyzed by transition metals such as palladium or nickel. The stereochemistry of the compound is crucial, as the (1R,2R) configuration plays a significant role in its pharmacokinetic and pharmacodynamic properties. Recent advancements in asymmetric catalysis have enabled the selective synthesis of this enantiomer, further enhancing its potential for use in chiral drug discovery.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine exhibits potent inhibitory effects on several key enzymes involved in metabolic pathways. For instance, it has demonstrated remarkable activity against histone deacetylases (HDACs), which are critical targets in the treatment of cancer and inflammatory diseases. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for drug development.

In addition to its enzymatic activity, this compound has also been investigated for its anti-inflammatory and antioxidant properties. Research conducted in vitro has revealed that it can effectively scavenge free radicals and reduce inflammation by inhibiting pro-inflammatory cytokines. These findings have opened new avenues for exploring its application in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The structural versatility of rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine makes it an ideal candidate for further chemical modifications. By introducing substituents at various positions on the benzothiophene ring or the cyclopropane moiety, chemists can potentially enhance its bioavailability, selectivity, and efficacy. Recent studies have focused on developing analogs with improved pharmacokinetic profiles, which could significantly broaden its therapeutic applications.

From an environmental perspective, the synthesis and handling of this compound must adhere to strict safety protocols. While it is not classified as a hazardous chemical under current regulations, proper precautions should be taken to minimize exposure during laboratory work. The development of greener synthetic methods and waste management strategies remains a priority for researchers working with this compound.

In conclusion, rac-(1R,2R)-2-(1-benzothiophen-2-yl)cyclopropylmethanamine represents a promising lead compound with diverse applications in drug discovery and chemical research. Its unique structure, coupled with its potent biological activities, positions it as a valuable tool for advancing our understanding of complex biological systems. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.